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Compound of Interest

Compound Name: Tetramethylammonium perchlorate

Cat. No.: B1210619 Get Quote

In-Depth Technical Guide:
Tetramethylammonium Perchlorate
This guide provides a detailed overview of the molecular formula and molecular weight of

Tetramethylammonium Perchlorate, tailored for researchers, scientists, and professionals in

drug development.

Chemical Identity and Formula
Tetramethylammonium perchlorate is a quaternary ammonium salt. Its chemical structure

consists of a central nitrogen atom bonded to four methyl groups, forming a

tetramethylammonium cation ([N(CH₃)₄]⁺), and a perchlorate anion (ClO₄⁻).

The condensed chemical formula is presented as (CH₃)₄NClO₄.[1] For elemental analysis and

molecular weight calculation, the formula is written as C₄H₁₂ClNO₄.[2][3]

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for tetramethylammonium perchlorate is based on the atomic weights of

carbon, hydrogen, chlorine, nitrogen, and oxygen.

The standard atomic weights used for this calculation are:
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Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[4][5]

Chlorine (Cl): 35.453 u[6]

Nitrogen (N): 14.007 u[7][8]

Oxygen (O): 15.999 u[9]

Based on the molecular formula C₄H₁₂ClNO₄, the molecular weight is calculated as follows:

(4 × 12.011) + (12 × 1.008) + (1 × 35.453) + (1 × 14.007) + (4 × 15.999) = 173.596 u

This value is often rounded to 173.60 or 173.59 g/mol for practical applications.[10]

Data Summary
The fundamental quantitative data for tetramethylammonium perchlorate is summarized in

the tables below for ease of reference.

Table 1: Chemical Formula and Composition

Attribute Value

Chemical Name Tetramethylammonium Perchlorate

Cation Formula [N(CH₃)₄]⁺

Anion Formula ClO₄⁻

Condensed Formula (CH₃)₄NClO₄[1]

Molecular Formula C₄H₁₂ClNO₄[2]

Table 2: Atomic Composition and Weights

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://www.accessscience.com/highwire_display/entity_view/node/634523/focus_view
https://www.quora.com/What-is-the-atomic-weight-of-the-element-chlorine
https://www.britannica.com/science/nitrogen
https://en.wikipedia.org/wiki/Nitrogen
https://en.wikipedia.org/wiki/Oxygen
https://www.fishersci.com/shop/products/tetramethylammonium-perchlorate-98-thermo-scientific/AC420560250
https://www.benchchem.com/product/b1210619?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetramethylammonium_perchlorate
https://www.thermofisher.com/order/catalog/product/030834.22
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element (Symbol) Count
Standard Atomic
Weight (u)

Total Weight
Contribution (u)

Carbon (C) 4 12.011[11][12] 48.044

Hydrogen (H) 12 1.008[4][5] 12.096

Chlorine (Cl) 1 35.453[6][13] 35.453

Nitrogen (N) 1 14.007[7][8] 14.007

Oxygen (O) 4 15.999[9][14] 63.996

Table 3: Molecular Weight Summary

Parameter Value

Calculated Molecular Weight 173.596 u

Common Molar Mass 173.59 g/mol [10]

Logical Relationship Diagram
The following diagram illustrates the logical workflow for calculating the molecular weight of

tetramethylammonium perchlorate from its molecular formula and the atomic weights of its

constituent elements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.webqc.org/molecular-weight-of-carbon.html
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://www.accessscience.com/highwire_display/entity_view/node/634523/focus_view
https://www.quora.com/What-is-the-atomic-weight-of-the-element-chlorine
https://en.wikipedia.org/wiki/Chlorine
https://www.britannica.com/science/nitrogen
https://en.wikipedia.org/wiki/Nitrogen
https://en.wikipedia.org/wiki/Oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://www.fishersci.com/shop/products/tetramethylammonium-perchlorate-98-thermo-scientific/AC420560250
https://www.benchchem.com/product/b1210619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula
C₄H₁₂ClNO₄

Carbon (C)
4 atoms × 12.011 u

Hydrogen (H)
12 atoms × 1.008 u

Chlorine (Cl)
1 atom × 35.453 u

Nitrogen (N)
1 atom × 14.007 u

Oxygen (O)
4 atoms × 15.999 u

Summation Molecular Weight
173.596 u

Click to download full resolution via product page

Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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